Cas no 1261548-41-7 (3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl)

3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its distinct substitution pattern, incorporating both fluorine and trifluoromethyl groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, while the methoxy and trifluoromethyl groups contribute to selective reactivity in cross-coupling reactions. Its well-defined aromatic framework is advantageous for applications in material science, particularly in liquid crystals and organic electronics. The compound's high purity and consistent performance make it suitable for rigorous research and industrial processes requiring precise molecular modifications.

3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl structure

1261548-41-7 structure

Product Name:3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl

CAS No:1261548-41-7

MF:C₁₄H₁₀F₄O

MW:270.222218036652

CID:4995154

Update Time:2025-10-30

3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl
- Inchi： 1S/C14H10F4O/c1-19-13-6-5-10(8-12(13)15)9-3-2-4-11(7-9)14(16,17)18/h2-8H,1H3
- InChI Key： XBHWAUPBNSEISZ-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 292
XLogP3: 4.5
Topological Polar Surface Area: 9.2

3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011006230-250mg	3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl	1261548-41-7	97%	250mg	$489.60	2023-09-03
Alichem	A011006230-500mg	3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl	1261548-41-7	97%	500mg	$831.30	2023-09-03
Alichem	A011006230-1g	3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl	1261548-41-7	97%	1g	$1579.40	2023-09-03

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Additional information on 3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl

Research Briefing on 3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl (CAS: 1261548-41-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl (CAS: 1261548-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of bioactive molecules. Its biphenyl core, combined with fluorine and methoxy substituents, enhances its binding affinity to various biological targets, particularly in the central nervous system (CNS) and oncology-related pathways. Researchers have explored its utility in modulating protein-protein interactions and enzyme inhibition, with promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on kinases involved in inflammatory diseases. The trifluoromethyl group at the 3'-position was found to significantly improve metabolic stability, addressing a common challenge in drug development. Computational modeling further supported its potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its pharmacological potential, advancements in synthetic methodologies have streamlined the production of 3-Fluoro-4-methoxy-3'-(trifluoromethyl)biphenyl. A novel palladium-catalyzed cross-coupling approach (reported in Organic Letters, 2024) achieved a 92% yield, reducing reliance on hazardous reagents. This progress underscores its viability for large-scale applications in both academic and industrial settings.

Ongoing research is investigating the compound's off-target effects and toxicity profiles, with preliminary data suggesting a favorable safety margin. Collaborative efforts between academia and pharmaceutical companies aim to advance lead optimization, positioning 1261548-41-7 as a candidate for clinical translation in the coming years.